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Introduction

MMO0299 is a potent and selective small molecule inhibitor of lanosterol synthase (LSS), a
critical enzyme in the cholesterol biosynthesis pathway.[1][2] LSS catalyzes the cyclization of
(S)-2,3-oxidosqualene to lanosterol, the first sterol in the pathway that leads to cholesterol.[3]
[4] Inhibition of LSS by MM0299 diverts the metabolic flux from cholesterol production towards
a shunt pathway that results in the accumulation of 24(S),25-epoxycholesterol (EPC).[2][5][6]
This accumulation of EPC has been shown to be cytotoxic to certain cancer cells, particularly
glioma stem-like cells, by depleting cellular cholesterol.[2][5][6] These application notes provide
detailed protocols for utilizing MM0299 to study the lanosterol synthase pathway and its
downstream effects.

Mechanism of Action of MM0299

MMO0299, an N-arylated tetracyclic dicarboximide, selectively binds to and inhibits LSS.[1][2]
This inhibition blocks the canonical cholesterol biosynthesis pathway and redirects the
substrate (S)-2,3-oxidosqualene towards the synthesis of EPC via an alternative shunt
pathway.[2][5][6] The resulting EPC accumulation and cholesterol depletion are key to the anti-
cancer activity of MM0299.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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